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Compound of Interest

Compound Name: Diisopropanolamine

Cat. No.: B056660 Get Quote

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Diisopropanolamine (DIPA).

Adherence to these procedures is critical for ensuring personnel safety and regulatory

compliance.

Understanding the Hazards
Diisopropanolamine is a corrosive and combustible substance that requires careful handling.

It can cause serious eye irritation and is corrosive to the skin and respiratory tract.[1][2] In its

powder form, finely dispersed particles can form explosive mixtures in the air.[3] Upon heating

or burning, it decomposes to produce toxic nitrogen oxides.[1][4]

Physicochemical and Toxicological Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b056660?utm_src=pdf-interest
https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://www.echemi.com/sds/diisopropanolamine-pid_Seven915.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18451~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:55:20~~Diisopropanolamine~~
https://www.inchem.org/documents/icsc/icsc/eics0493.htm
https://www.echemi.com/sds/diisopropanolamine-pid_Seven915.html
https://pim-resources.coleparmer.com/sds/79609.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Appearance
Colorless liquid or white to

yellow crystalline solid.
[5]

Odor Slight, ammoniacal or fish-like. [5][6]

pH ~11 (20 g/L solution at 20°C) [6]

Boiling Point 248.2°C - 250°C [2][6]

Melting Point 33°C - 41°C [2][4][6]

Flash Point 126°C (258.8°F) [2][4][7]

Autoignition Temp. 370°C (698°F) [4][7]

Water Solubility 870 g/L (at 20°C) [2][4]

Incompatibilities

Strong oxidizing agents, strong

acids, acid anhydrides,

isocyanates, copper, and

copper alloys.

[4][7]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is paramount to prevent exposure. The following table

summarizes the required equipment for handling Diisopropanolamine.
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Body Part Required PPE Standard/Specification

Eyes/Face

Chemical safety goggles. Use

a face shield if there is a

splash hazard.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[4][7]

Hands

Chemical-resistant protective

gloves (e.g., Neoprene, Butyl

rubber).

Glove selection must consider

breakthrough time and

degradation for the specific

task.[6][8]

Body

Appropriate protective clothing

to prevent skin exposure. A lab

coat is the minimum

requirement.

Wear clean, body-covering

clothing.[4][9]

Respiratory
Not typically required with

adequate ventilation.

If ventilation is poor, if irritation

is experienced, or for spill

cleanup, use a NIOSH/MSHA

or EN 149 approved respirator

with a filter for organic gases

and particulates.[3][4][7]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and management of

Diisopropanolamine.
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Workflow for Handling Diisopropanolamine

Phase 1: Preparation

Phase 2: Handling & Storage

Phase 3: Cleanup & Disposal

Emergency Procedures

1. Risk Assessment & SDS Review

2. Don Required PPE

3. Verify Engineering Controls
(Fume Hood, Eyewash)

4. Handle in Ventilated Area
(Avoid dust/aerosols)

5. Store in Cool, Dry, Dark Place
(Tightly sealed container) Spill Response

If spill occurs

First Aid for Exposure

If exposure occurs

6. Decontaminate Work Area

7. Dispose of Waste
(Follow regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Diisopropanolamine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b056660?utm_src=pdf-body-img
https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Pre-Handling Preparations

Risk Assessment: Before any work begins, conduct a thorough risk assessment for the

planned procedure.

Review SDS: All personnel must review the Safety Data Sheet (SDS) for

Diisopropanolamine.[1][2][4][6][7][10][11]

Engineering Controls: Ensure that a certified chemical fume hood, eyewash station, and

safety shower are readily accessible and operational.[4][7]

Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials,

and properly labeled waste containers.

Step 2: Safe Handling Procedure

Work Area: Conduct all handling of Diisopropanolamine inside a chemical fume hood or in

a well-ventilated area to keep airborne concentrations low.[1][4]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[1][4] Do not breathe dust or

vapors.[7][10]

Dispensing: When dispensing, use non-sparking tools and equipment designed to prevent

electrostatic discharge.[1] If handling the solid form, prevent the deposition and dispersion of

dust.[1][3]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[4]

[10][11] Do not eat, drink, or smoke in the work area.[2][3]

Step 3: Storage

Container: Store in a tightly closed, properly labeled container.[4]

Location: Keep in a cool, dry, dark, and well-ventilated area.[1][3][4]

Separation: Store separately from incompatible materials such as strong oxidants and strong

acids.[1][3][4][7]
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Emergency and Disposal Plans
Immediate and correct response to emergencies is crucial.

Emergency First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][2][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention.[1][4]

Inhalation

Move the person to fresh air and keep them at

rest in a half-upright position. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][4][7] Symptoms like lung edema may be

delayed.[1][3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. If the person is conscious, give 2-4

cupfuls of milk or water. Seek immediate

medical attention.[1][3][4]

Accidental Release (Spill) Plan

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.[4]

Contain: Wearing appropriate PPE, contain the spill.

Cleanup:
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For liquid spills, absorb with an inert material (sand, diatomaceous earth) and place into a

suitable, clean, dry, closed container for disposal.[4][10][11]

For solid spills, gently moisten with water to prevent dusting, then sweep or scoop the

material into a container for disposal.[1][3][9]

Decontaminate: Clean the spill area thoroughly with soap and water.[9]

Avoid Drains: Prevent spilled material from entering storm sewers or waterways.[4][6]

Disposal Plan

Classification: Chemical waste generators are responsible for determining if a discarded

chemical is classified as hazardous waste according to local, regional, and national

regulations.[4][7]

Containers: Dispose of unused Diisopropanolamine and contaminated materials (including

empty containers) in approved hazardous waste containers.

Procedure: All waste must be disposed of through an approved waste disposal plant or

licensed contractor.[2][6][12] Do not discharge to sewer systems.[1] Contaminated packaging

should be triple-rinsed and offered for recycling or reconditioning if possible, or otherwise

disposed of as hazardous waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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